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Compound of Interest

Compound Name: 1,3-dimethyl-1H-pyrazol-4-amine

Cat. No.: B023712

A Technical Guide to 1,3-dimethyl-1H-pyrazol-4-
amine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1,3-dimethyl-1H-pyrazol-4-
amine, a heterocyclic amine with significant potential in medicinal chemistry and materials
science. This guide details its molecular structure, chemical properties, experimental synthesis
protocols, and key applications.

Molecular Structure and Chemical Identity

1,3-dimethyl-1H-pyrazol-4-amine is a substituted pyrazole, a five-membered aromatic
heterocycle containing two adjacent nitrogen atoms. The core pyrazole ring is functionalized
with two methyl groups at the 1 and 3 positions and an amine group at the 4 position.

IUPAC Name: 1,3-dimethylpyrazol-4-amine[1]

Alternative Name: 1,3-dimethyl-1H-pyrazol-4-ylamine

CAS Number: 64517-88-0[2]

Molecular Formula: CsHoNs3[1]
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 Structure: The molecule consists of a 1H-pyrazole ring. A methyl group is attached to the
nitrogen atom at position 1 (N1) and another methyl group is attached to the carbon atom at
position 3 (C3). An amine (-NHz) group is substituted at the carbon atom at position 4 (C4).

Physicochemical and Spectroscopic Data

Quantitative data for 1,3-dimethyl-1H-pyrazol-4-amine and its dihydrochloride salt are
summarized below. These properties are crucial for its handling, characterization, and
application in various experimental settings.

Property Value Reference
Molecular Weight 111.15 g/mol [1]
Monoisotopic Mass 111.079647300 Da [1]
Off-white solid (dihydrochloride
Appearance [3]
salt)
Canonical SMILES CC1=NN(C=C1N)C [1]

INChI=1S/C5H9N3/c1-4-5(6)3-
InChl [1]
8(2)7-4/h3H,6H2,1-2H3

AXLKRXWNAFFPDB-
InChlKey [1]
UHFFFAOYSA-N

Experimental Protocols: Synthesis

The synthesis of substituted pyrazoles is a well-established area of organic chemistry. A
common and effective method is the Knorr pyrazole synthesis, which involves the condensation
of a B-dicarbonyl compound with a hydrazine derivative. For 1,3-dimethyl-1H-pyrazol-4-
amine, a plausible synthetic route starts from a functionalized precursor like 4-nitro-1,3-
dimethyl-1H-pyrazole, followed by reduction.

Protocol: Synthesis via Reduction of a Nitro-pyrazole Precursor

This protocol describes a two-step process: the synthesis of the nitro precursor followed by its
reduction to the target amine.
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Step 1: Synthesis of 5-Chloro-1,3-dimethyl-4-nitro-1H-pyrazole This step is adapted from
methodologies used for creating functionalized pyrazole intermediates.[4]

e Reactants: 1,3-dimethyl-1H-pyrazol-5-one, Nitrating agent (e.g., nitric acid/sulfuric acid),
Chlorinating agent (e.g., phosphorus oxychloride).

e Procedure:

o Carefully add 1,3-dimethyl-1H-pyrazol-5-one to a cooled mixture of concentrated sulfuric
acid and nitric acid to introduce the nitro group at the 4-position.

o Maintain the reaction at a low temperature (0-5 °C) with constant stirring.

o After the reaction is complete, pour the mixture over ice and collect the precipitated 1,3-
dimethyl-4-nitro-1H-pyrazol-5-one by filtration.

o Treat the intermediate with a chlorinating agent such as phosphorus oxychloride (POCIs)
under reflux to convert the hydroxyl group to a chloro group, yielding 5-chloro-1,3-
dimethyl-4-nitro-1H-pyrazole.

o Purify the product via recrystallization.

Step 2: Reduction of the Nitro Group This step involves the catalytic hydrogenation of the nitro-
pyrazole to yield the desired amine.[4]

e Reactants: 5-Chloro-1,3-dimethyl-4-nitro-1H-pyrazole (or its de-chlorinated analogue),
Palladium on carbon (Pd/C) catalyst, Hydrogen gas (Hz), Solvent (e.g., Ethanol or Methanol).

e Procedure:

o Dissolve the synthesized 1,3-dimethyl-4-nitro-pyrazole precursor in a suitable solvent like
ethanol in a hydrogenation vessel.

o Add a catalytic amount of 5% or 10% Palladium on carbon (Pd/C).

o Pressurize the vessel with hydrogen gas (typically 1-3 atm).
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o Stir the mixture vigorously at room temperature. The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC).

o Once the starting material is consumed, filter the reaction mixture through a pad of Celite
to remove the Pd/C catalyst.

o Evaporate the solvent from the filtrate under reduced pressure to obtain the crude 1,3-
dimethyl-1H-pyrazol-4-amine.

o Further purification can be achieved by column chromatography or recrystallization if
necessary.

Logical Workflow and Pathway Visualizations

The following diagrams illustrate key conceptual frameworks related to the synthesis and
application of pyrazole derivatives.

Generalized Knorr Pyrazole Synthesis
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Caption: Knorr Pyrazole Synthesis Workflow.
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Caption: Pyrazole Scaffold in Drug Discovery.

Applications in Research and Development

The pyrazole nucleus is a prominent scaffold in medicinal chemistry due to its diverse biological
activities. Pyrazole derivatives have been investigated for a wide range of therapeutic
applications.
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e Pharmaceutical Development: The 1,3-dimethyl-1H-pyrazol-4-amine structure serves as a
valuable building block for synthesizing more complex molecules with potential therapeutic
value. Its derivatives are explored for anti-inflammatory, analgesic, antimicrobial, and
anticancer properties.[4] The dihydrochloride salt form is noted for its enhanced solubility,
which is advantageous in drug formulation.[3]

e Agrochemicals: This compound and its derivatives act as key intermediates in the synthesis
of modern agrochemicals, including herbicides, fungicides, and pesticides, contributing to
improved crop protection.[3]

» Material Science: Pyrazole derivatives are being investigated for their use in creating novel
materials with specific electronic or optical properties, making them relevant in the field of
advanced materials synthesis.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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